Cas no 39499-96-2 (4-[2-(4-hydroxyphenyl)ethyl]-2,6-dimethoxyphenol)

• Product Name: 4-[2-(4-hydroxyphenyl)ethyl]-2,6-dimethoxyphenol
• CAS No: 39499-96-2
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1514115
• PubChem ID: 442701
• Update Time: 2025-04-21

4-[2-(4-hydroxyphenyl)ethyl]-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-hydroxyphenyl)ethyl]-2,6-dimethoxyphenol
• 4,4'-dihydroxy-3,5-dimethoxybibenzyl
• 4,4'-Dihydroxy-3,5-dimethoxydihydrostilbene
• 39499-96-2
• CHEBI:28571
• LMPK13090036
• Q27103778
• DTXSID90331916
• CHEMBL5288373

• Inchi： 1S/C16H18O4/c1-19-14-9-12(10-15(20-2)16(14)18)4-3-11-5-7-13(17)8-6-11/h5-10,17-18H,3-4H2,1-2H3
• InChI Key： DLRAWGGINAZULN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC1C=CC(=CC=1)O)OC)O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes